CHOLINE BITARTRATE

Description

Production and Synthesis

Choline bitartrate is synthesized through a two-step chemical reaction. Initially, trimethylamine reacts with ethylene oxide and water to form choline hydroxide. Subsequently, choline hydroxide reacts with tartaric acid to produce choline bitartrate .

Reaction Steps:

• Formation of Choline Hydroxide:

  $$\text{N(CH}_3\text{)}_3 + \text{CH}_2\text{CH}_2\text{O} + \text{H}_2\text{O} \rightarrow \text{[(CH}_3\text{)}_3\text{NCH}_2\text{CH}_2\text{OH]}^+\text{OH}^-$$

• Formation of Choline Bitartrate:

  $$\text{[(CH}_3\text{)}_3\text{NCH}_2\text{CH}_2\text{OH]}^+\text{OH}^- + \text{C}_4\text{H}_6\text{O}_6 \rightarrow \text{[(CH}_3\text{)}_3\text{NCH}_2\text{CH}_2\text{OH]}^+\text{C}_4\text{H}_5\text{O}_6^- + \text{H}_2\text{O}$$

Uses and Applications

Choline bitartrate is utilized in various sectors due to its nutritional and health benefits. It is used as a dietary supplement to enhance cognitive functions, improve athletic performance, and support liver health. Additionally, it is incorporated into infant formula and fortified foods to provide essential nutrients .

Toxicity Profile:

Exposure Route	Potential Effects
Skin Absorption	Irritation
Ingestion	Gastrointestinal irritation, nausea, vomiting, diarrhea
High Doses	Dizziness, fish-like body odor

Market and Economic Impact

The global choline bitartrate market is experiencing significant growth, driven by increasing demand for health supplements and fortified foods. The market was valued at $410.2 million in 2021 and is projected to reach $736.2 million by 2031, with a compound annual growth rate (CAGR) of 6.1% .

Market Drivers:

• Health Awareness: Increased focus on preventive healthcare.

• Nutritional Benefits: Essential for brain development and cognitive functions.

• Industrial Applications: Used in infant formula, dietary supplements, and pharmaceuticals.

Research Findings

Recent studies have explored the effects of choline bitartrate on cognitive functions and visuomotor performance. While some research indicates improvements in visuomotor skills, other studies suggest that choline bitartrate may not have significant acute effects on memory functions in healthy individuals .

Research Highlights:

Study Focus	Key Findings
Visuomotor Performance	Improved performance in healthy individuals .
Memory Functions	No significant acute effects on memory in healthy individuals .
Cognitive Enhancement	Potential benefits in cognitive performance, particularly in conditions like Alzheimer's disease .

• CAS No.: 87-67-2
• Product Name: CHOLINE BITARTRATE
• Molecular Formula: C5H14NO.C4H5O6; C9H19NO7
• Molecular Weight: 253.25 g/mol
• IUPAC Name: 2-hydroxyethyl(trimethyl)azanium;(2R,3R)-2,3,4-trihydroxy-4-oxobutanoate
• Standard InChI: InChI=1S/C5H14NO.C4H6O6/c1-6(2,3)4-5-7;5-1(3(7)8)2(6)4(9)10/h7H,4-5H2,1-3H3;1-2,5-6H,(H,7,8)(H,9,10)/q+1;/p-1/t;1-,2-/m.1/s1
• Standard InChIKey: QWJSAWXRUVVRLH-LREBCSMRSA-M
• Isomeric SMILES: C[N+](C)(C)CCO.[C@@H]([C@H](C(=O)[O-])O)(C(=O)O)O
• SMILES: C[N+](C)(C)CCO.C(C(C(=O)[O-])O)(C(=O)O)O
• Canonical SMILES: C[N+](C)(C)CCO.C(C(C(=O)[O-])O)(C(=O)O)O
• Appearance: White crystalline powder
• Application: Ingredient of health care products.
• Boiling Point: 399.3ºC at 760 mmHg
• Colorform: White crystalline powder
• Density: 1.47 g/cm3
• Melting Point: 149-153 °C
• Purity: 95%
• Quantity: Data not available, please inquire.
• Solubility: Freely sol in water; slightly sol in alcohol; insol in ether, chloroform and benzene
• Storage: Store at RT.
• Synonyms: 2-Hydroxy-N,N,N-trimethylethanaminium; Bitartrate, Choline; Bursine; Chloride, Choline; Choline; Choline Bitartrate; Choline Chloride; Choline Citrate; Choline Hydroxide; Choline O Sulfate; Choline O-Sulfate; Citrate, Choline; Fagine; Hydroxide, Choline; O-Sulfate, Choline; Vidine
• PubChem Compound: 6900
• Last Modified: Aug 15 2023